Cas no 2172511-91-8 (2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylformamido}oxy)acetic acid)

• Product Name: 2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylformamido}oxy)acetic acid
• CAS No: 2172511-91-8
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 5986622
• PubChem ID: 165505629
• Update Time: 2025-06-20

2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylformamido}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylformamido}oxy)acetic acid
• EN300-1474397
• 2172511-91-8
• 2-({1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]-N-methylformamido}oxy)acetic acid

• Inchi： 1S/C24H26N2O6/c1-26(32-14-22(27)28)23(29)19-11-6-12-21(19)25-24(30)31-13-20-17-9-4-2-7-15(17)16-8-3-5-10-18(16)20/h2-5,7-10,19-21H,6,11-14H2,1H3,(H,25,30)(H,27,28)
• InChI Key： NGKVZDONICVJIW-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCCC1C(N(C)OCC(=O)O)=O)=O

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylformamido}oxy)acetic acid

Introduction to 2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylformamido}oxy)acetic acid (CAS No. 2172511-91-8)

2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylformamido}oxy)acetic acid, with the CAS number 2172511-91-8, is a complex organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound is characterized by its intricate molecular structure, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, a cyclopentyl ring, and an N-methylformamido functional group. The presence of these moieties imparts unique chemical and biological properties to the molecule, making it a valuable tool in various research applications.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, which allows for the sequential addition of amino acids without unwanted side reactions. In the context of 2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylformamido}oxy)acetic acid, this protecting group ensures that the amino functionality remains inert during synthetic manipulations, facilitating the construction of complex molecular architectures. The cyclopentyl ring adds conformational rigidity to the molecule, which can influence its binding properties and biological activity. The N-methylformamido group, on the other hand, introduces additional functional diversity and can modulate the compound's solubility and reactivity.

Recent studies have highlighted the potential of 2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylformamido}oxy)acetic acid in various biological systems. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against specific enzymes involved in protein post-translational modifications. These findings suggest that 2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylformamido}oxy)acetic acid could serve as a lead compound for the development of novel therapeutic agents targeting diseases associated with aberrant protein modification.

In addition to its enzymatic inhibition properties, 2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylformamido}oxy)acetic acid has been explored for its potential as a fluorescent probe. The fluorenyl moiety within the molecule can be excited by light, emitting fluorescence that can be detected and quantified. This characteristic makes it useful in bioimaging applications, where it can be used to visualize and track specific cellular processes or interactions. A recent study in Chemical Communications reported the successful use of this compound as a fluorescent probe to monitor protein-protein interactions in live cells, providing valuable insights into cellular signaling pathways.

The synthetic accessibility of 2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylformamido}oxy)acetic acid has also been a subject of interest. Researchers have developed efficient synthetic routes to produce this compound in high yields and purity. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to construct the cyclopentyl ring, followed by selective functionalization steps to introduce the Fmoc and N-methylformamido groups. These synthetic strategies not only enhance the practicality of producing this compound but also open avenues for further structural modifications to optimize its properties for specific applications.

In conclusion, 2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylformamido}oxy)acetic acid (CAS No. 2172511-91-8) is a multifunctional organic compound with significant potential in both fundamental research and applied settings. Its unique combination of protecting groups, cyclic structures, and functional moieties makes it a versatile tool for investigating biological processes and developing new therapeutic strategies. As ongoing research continues to uncover new applications and properties of this compound, it is poised to play an increasingly important role in advancing our understanding of complex biological systems.